BENGHE Foundational & Exploratory

Check Availability & Pricing

Molecular weight and formula of Tert-butyl 3-
bromobenzylcarbamate.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Tert-butyl 3-
Compound Name:

bromobenzylcarbamate

Cat. No.: B061532

Technical Guide: Tert-butyl 3-
bromobenzylcarbamate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tert-butyl 3-bromobenzylcarbamate is a synthetic organic compound that serves as a crucial
building block and intermediate in the fields of medicinal chemistry and organic synthesis. Its
structure, featuring a bromine-substituted aromatic ring and a Boc-protected amine, makes it a
versatile reagent for the introduction of a 3-bromobenzyl moiety in the synthesis of complex
molecules. The tert-butoxycarbonyl (Boc) protecting group offers stability under various
reaction conditions and can be readily removed under mild acidic conditions, allowing for
sequential and controlled chemical transformations.[1] This guide provides a comprehensive
overview of the molecular properties, a detailed synthesis protocol, and the applications of tert-
butyl 3-bromobenzylcarbamate.

Molecular Profile

The chemical and physical properties of Tert-butyl 3-bromobenzylcarbamate are
summarized in the table below.
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Property Value

Chemical Formula C12H16BrNO2
Molecular Weight 286.17 g/mol

CAS Number 171663-13-1[2][3][4][5]
Appearance Clear liquid[6]

Boiling Point 255 °CJ[6]

tert-butyl N-[(3-bromophenyl)methyl]carbamate,
Synonyms .
3-bromo-BOC benzylamine[6]

Synthesis and Experimental Protocols

The synthesis of tert-butyl 3-bromobenzylcarbamate is achieved through the protection of
the amino group of 3-bromobenzylamine with a tert-butoxycarbonyl (Boc) group. The most
common method involves the reaction of 3-bromobenzylamine with di-tert-butyl dicarbonate
(Boc20) in the presence of a suitable base.

General Protocol for Boc Protection of 3-
Bromobenzylamine

This protocol outlines a standard procedure for the synthesis of tert-butyl 3-
bromobenzylcarbamate.

Materials:

e 3-bromobenzylamine

Di-tert-butyl dicarbonate (Bocz20)

Base (e.qg., triethylamine, sodium bicarbonate, or 4-dimethylaminopyridine (DMAP))[7]

Solvent (e.g., dichloromethane (DCM), tetrahydrofuran (THF), or acetonitrile)

Water (for work-up)
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e Brine (saturated aqueous sodium chloride solution)
e Anhydrous magnesium sulfate or sodium sulfate

» Organic solvent for extraction (e.g., ethyl acetate)
Procedure:

In a round-bottom flask, dissolve 3-bromobenzylamine (1.0 equivalent) in the chosen
solvent.

Add the base (1.0-1.5 equivalents).

To the stirred solution, add di-tert-butyl dicarbonate (1.0-1.2 equivalents) portion-wise or as a
solution in the same solvent.

Stir the reaction mixture at room temperature for 2-12 hours. The reaction progress can be
monitored by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding water.

Transfer the mixture to a separatory funnel and extract the product with an organic solvent
(e.g., ethyl acetate).

Wash the combined organic layers sequentially with water and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate the solvent under reduced pressure to yield the crude product.

If necessary, the crude product can be purified by column chromatography on silica gel.

Applications in Research and Drug Development

Tert-butyl 3-bromobenzylcarbamate is a valuable intermediate in the synthesis of a wide
range of biologically active molecules.

o Pharmaceutical Synthesis: It serves as a key building block for the synthesis of various
pharmaceutical compounds. The presence of the bromo-substituent allows for further
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functionalization through cross-coupling reactions, while the Boc-protected amine provides a
site for subsequent peptide bond formation or other modifications after deprotection.[6][8]

o Agrochemical Industry: This compound is utilized in the production of novel agrochemicals,
where the 3-bromobenzyl moiety can be incorporated to enhance the biological activity and
selectivity of pesticides and herbicides.[6]

o Peptide Synthesis: The Boc protecting group is widely used in peptide synthesis to
temporarily block the amine functionality of amino acids or amine-containing fragments,
preventing unwanted side reactions during peptide coupling.[6]

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis of Tert-butyl 3-
bromobenzylcarbamate.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.lookchem.com/casno171663-13-1.html
https://www.nbinno.com/article/pharmaceutical-intermediates/the-power-of-boc-protected-amines-in-developing-cutting-edge-pharmaceuticals-hi
https://www.lookchem.com/casno171663-13-1.html
https://www.lookchem.com/casno171663-13-1.html
https://www.benchchem.com/product/b061532?utm_src=pdf-body
https://www.benchchem.com/product/b061532?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b061532?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory

BENGHE Check Availability & Pricing

Synthesis Workflow of Tert-butyl 3-bromobenzylcarbamate
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Caption: A diagram illustrating the experimental workflow for the synthesis of Tert-butyl 3-

bromobenzylcarbamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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